Cas no 1372452-51-1 ((1r)-1-(3-Methylpyrazin-2-yl)ethan-1-ol)

• Product Name: (1r)-1-(3-Methylpyrazin-2-yl)ethan-1-ol
• CAS No: 1372452-51-1
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 5570524
• PubChem ID: 107095702
• Update Time: 2025-10-18

(1r)-1-(3-Methylpyrazin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1372452-51-1
• (1r)-1-(3-methylpyrazin-2-yl)ethan-1-ol
• EN300-1870572
• (1r)-1-(3-Methylpyrazin-2-yl)ethan-1-ol

• Inchi： 1S/C7H10N2O/c1-5-7(6(2)10)9-4-3-8-5/h3-4,6,10H,1-2H3/t6-/m1/s1
• InChI Key： LQNZJYJVXCFOJI-ZCFIWIBFSA-N
• SMILES： O[C@H](C)C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on (1r)-1-(3-Methylpyrazin-2-yl)ethan-1-ol

Comprehensive Overview of (1r)-1-(3-Methylpyrazin-2-yl)ethan-1-ol (CAS No. 1372452-51-1): Properties, Applications, and Industry Insights

(1r)-1-(3-Methylpyrazin-2-yl)ethan-1-ol (CAS No. 1372452-51-1) is a chiral organic compound featuring a pyrazine ring substituted with a methyl group and an ethanol moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for active ingredients. The compound's stereospecificity (indicated by the "(1r)" prefix) makes it particularly valuable for designing enantioselective catalysts and biologically active molecules.

Recent studies highlight the growing demand for chiral intermediates like (1r)-1-(3-Methylpyrazin-2-yl)ethan-1-ol in asymmetric synthesis. Pharmaceutical companies increasingly search for "high-purity pyrazine derivatives" and "sterically hindered alcohol synthesis" methods – keywords that reflect industry trends. The compound's hydrogen bonding capacity (from the hydroxyl group) and π-electron system (from the pyrazine ring) enable diverse molecular interactions, making it a versatile candidate for drug discovery platforms targeting neurological and metabolic disorders.

From a synthetic chemistry perspective, researchers frequently inquire about "optimized routes for (1r)-1-(3-Methylpyrazin-2-yl)ethan-1-ol production" and "scalable chiral resolution techniques". The compound's crystalline properties (melting point range 86-88°C) and moderate solubility in polar organic solvents facilitate purification processes. Advanced characterization methods like X-ray crystallography and chiral HPLC are typically employed to verify its stereochemical purity, a critical quality parameter for regulatory submissions.

In material science applications, the 3-Methylpyrazine core structure exhibits interesting ligand properties in coordination chemistry. Patent literature reveals growing interest in using such compounds for developing organic electronic materials, particularly in OLED formulations where nitrogen-containing heterocycles enhance electron transport. The ethanol side chain provides additional functionalization opportunities through esterification or etherification reactions.

Environmental and safety considerations for CAS 1372452-51-1 follow standard laboratory chemical protocols. While not classified as hazardous under GHS criteria, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. The compound's biodegradability profile and ecotoxicological data are subjects of ongoing research, reflecting the chemical industry's focus on sustainable practices.

The global market for pyrazine derivatives is projected to grow at 6.2% CAGR (2023-2030), driven by demand from the pharmaceutical intermediates sector. Analytical techniques like LC-MS and NMR spectroscopy (particularly ¹³C and ¹H studies) are essential for quality control during commercial production. Recent process chemistry innovations have improved atom economy in synthesizing such chiral alcohols, addressing green chemistry principles.

Academic and industrial researchers exploring structure-activity relationships (SAR) frequently investigate compounds like (1r)-1-(3-Methylpyrazin-2-yl)ethan-1-ol as pharmacophore elements. Its molecular geometry (approximately 120° bond angles at the pyrazine ring) and dipole moment (estimated 2.1-2.3 Debye) influence binding interactions with biological targets. These characteristics make it valuable for developing kinase inhibitors and GPCR modulators – two hot areas in current drug discovery.

Storage recommendations for CAS 1372452-51-1 include protection from moisture and oxidation under inert atmosphere at 2-8°C. The compound demonstrates good shelf stability (>24 months) when properly stored, though periodic purity reassessment is advised for critical applications. Suppliers typically provide certificates of analysis detailing parameters like enantiomeric excess (>99% ee for premium grades) and residual solvent content.

Emerging applications in flavor and fragrance chemistry leverage the compound's structural similarity to naturally occurring pyrazines. While not currently used commercially as a flavorant, its derivatives show potential as aroma modifiers due to the low odor threshold characteristic of alkylpyrazines. This aligns with consumer trends favoring clean-label ingredients and natural identical compounds in food products.

From a regulatory standpoint, (1r)-1-(3-Methylpyrazin-2-yl)ethan-1-ol requires proper REACH registration for commercial quantities in the EU. The compound's patent landscape shows increasing activity since 2018, particularly in biocatalytic production methods – a search trend reflecting industry's shift toward enzymatic synthesis. Process chemists often seek information about enantioselective reduction of the corresponding ketone precursor as a key synthetic step.

Advanced computational chemistry studies utilizing DFT calculations and molecular docking simulations have provided insights into the compound's conformational preferences and potential binding motifs. These in silico approaches help rationalize its observed reactivity patterns and guide derivative design, reducing experimental screening costs. The HOMO-LUMO gap (calculated ~4.7 eV) suggests interesting electronic properties for materials science applications.

Quality control protocols for CAS 1372452-51-1 emphasize chiral purity verification using techniques like polarimetry ([α]_D²⁰ = +38.5° to +41.0° in methanol) and chiral stationary phase GC. Impurity profiling typically monitors for diastereomers and oxidation byproducts, with specifications often requiring <98.5% chemical purity for research-grade material. These stringent controls address the pharmaceutical industry's quality by design (QbD) principles.

The compound's spectroscopic fingerprints include characteristic IR absorptions at 3250 cm^-1 (O-H stretch) and 1580 cm^-1 (C=N stretch), plus distinctive ¹H NMR signals at δ 1.45 (d, J=6.5 Hz, CH₃) and δ 4.85 (q, J=6.5 Hz, CH). These analytical markers support identity confirmation and structure elucidation of novel derivatives. Researchers developing structure-property relationships frequently reference such spectral data when modifying the core scaffold.

Looking ahead, innovation in continuous flow chemistry approaches may transform production methods for (1r)-1-(3-Methylpyrazin-2-yl)ethan-1-ol, addressing current challenges in scale-up efficiency. The compound's versatility as a multifunctional synthon ensures its continued relevance across discovery chemistry programs, particularly in fragment-based drug design strategies targeting protein-protein interactions.